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Cat. No.: B1236929

Get Quote

A Troubleshooting Guide for Researchers

Welcome to the technical support center for researchers working with Ozagrel hydrochloride
hydrate. This guide is designed to provide in-depth, practical answers to questions and
experimental challenges related to monitoring and addressing potential liver function concerns.
As Senior Application Scientists, we have structured this guide to move from foundational
knowledge to specific, actionable troubleshooting workflows for both in vitro and in vivo studies.

Part 1: Foundational Knowledge & Core Concepts

This section addresses the most common initial questions regarding Ozagrel and its
relationship with liver function, establishing a strong basis for subsequent troubleshooting.

FAQ 1: What is Ozagrel hydrochloride hydrate and its
primary mechanism of action?

Ozagrel hydrochloride hydrate is a selective inhibitor of the enzyme thromboxane A2 (TXA2)
synthase.[1][2] Its primary pharmacological effect is to block the production of TXA2, a potent
mediator involved in platelet aggregation and vasoconstriction.[2][3] By inhibiting TXA2
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synthesis, Ozagrel consequently promotes vasodilation and prevents the formation of blood
clots, making it a subject of investigation for conditions like ischemic stroke and other
thromboembolic diseases.[2][3][4] The inhibition of TXA2 synthase also redirects prostaglandin
metabolism towards the increased production of prostacyclin (PGI2), which further contributes
to its anti-platelet and vasodilatory effects.[4]
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Caption: Ozagrel's Mechanism of Action.

FAQ 2: Why is monitoring liver function crucial when
working with any investigational compound, including
Ozagrel?
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While some reports suggest Ozagrel may even have hepatoprotective effects in specific
contexts, such as acetaminophen-induced liver injury[5][6], rigorous monitoring of liver function
is a fundamental principle in drug development for several reasons:

e General Drug Metabolism: The liver is the primary site of metabolism for most xenobiotics,
including investigational drugs. High drug concentrations or the formation of reactive
metabolites can lead to cellular stress and injury.[7]

e ldiosyncratic DILI: Drug-Induced Liver Injury (DILI) is a potential risk with any new
compound.[8] Idiosyncratic DILI is unpredictable, not strictly dose-related, and occurs in a
small subset of individuals, making its detection critical during preclinical and clinical
evaluation.[7][8]

e Regulatory Expectation: Regulatory bodies like the U.S. FDA provide clear guidance on the
premarketing clinical evaluation of DILI, emphasizing the need for systematic monitoring of
liver chemistries.[9][10] Detecting signals of liver injury early is paramount for subject safety
and for assessing the viability of a drug candidate.[9]

o Specific Compound Information: Although direct, severe hepatotoxicity is not a widely
reported characteristic of Ozagrel, some sources list "liver dysfunction" and "jaundice" as
potential side effects.[11][12] Furthermore, contraindications for its use include severe
hepatic impairment, underscoring the importance of a healthy liver for its safe administration.
[2][13] It has also been shown to inhibit hepatic drug-metabolizing enzymes at high doses in
human studies, which could lead to drug-drug interactions or altered metabolism.[14]

FAQ 3: What are the key biomarkers for assessing DILI
in preclinical research?

Assessing potential DILI in animal models relies on a standard panel of serum biomarkers. The
pattern of elevation helps classify the type of liver injury.
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Biomarker

Full Name

Significance &
Interpretation

ALT

Alanine Aminotransferase

A highly specific indicator of
hepatocellular injury, as it is
primarily found in the
cytoplasm of hepatocytes.
Elevation suggests damage to

the liver cells themselves.

AST

Aspartate Aminotransferase

Also an indicator of
hepatocellular injury, but less
specific than ALT as it is also
found in heart, muscle, and
kidney tissue. A
disproportionately high AST to
ALT ratio can sometimes point

to specific types of damage.

ALP

Alkaline Phosphatase

Primarily located in the bile
duct epithelium. Significant
elevation is a key marker of
cholestasis (disruption of bile

flow) or biliary tract damage.

TBIL

Total Bilirubin

A product of heme breakdown.
Elevated levels
(hyperbilirubinemia) indicate a
decreased ability of the liver to
conjugate and excrete
bilirubin, a sign of reduced

overall liver function.

Source: Adapted from FDA Guidance on DILI[9][10]

Arise in ALT >3x the Upper Limit of Normal (ULN) is considered a critical threshold for close

observation in clinical trials.[10] When combined with a rise in TBIL >2x ULN, it constitutes

"Hy's Law," a strong predictor of a drug's potential to cause severe liver injury.
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Part 2: Troubleshooting In Vitro Hepatotoxicity
Signals

You've treated primary hepatocytes or a liver cell line (e.g., HepG2) with Ozagrel and your
viability assay (e.g., MTT, LDH) shows a dose-dependent decrease in cell survival. Is it true

hepatotoxicity or an artifact?

Question: My in vitro assay shows significant
cytotoxicity. How do | troubleshoot this?

A positive cytotoxicity signal requires a systematic investigation to confirm its validity and
understand the underlying mechanism. Simply relying on one assay is insufficient.
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Unexpected Cytotoxicity Observed
(e.g., in MTT/LDH Assay)

'

( )
Step 1: Verify Compound & Assay
- Confirm Ozagrel concentration/purity
- Test for direct assay interference
\. J

'

( )
Step 2: Rule Out Non-Specific Effects
- Measure pH and osmolality of media
- Use appropriate vehicle controls
\. J

'

Step 3: Run Orthogonal Viability Assays
- e.g., ATP content (CellTiter-Glo®)
- Real-time impedance-based assays

Is Cytotoxicity Confirmed?

Step 4: Investigate Mechanism

- Apoptosis (Caspase assay) Conclusion:
- Oxidative Stress (ROS assay) Experimental Artifact
- Mitochondrial Dysfunction (MMP assay)

Conclusion:
True Mechanistic Cytotoxicity
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Caption: Workflow for Troubleshooting In Vitro Cytotoxicity.
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Detailed Causality & Actions:

» Verify Compound & Assay Integrity: Before investigating biological mechanisms, rule out
chemical or technical errors. A simple test for assay interference involves running the assay
in a cell-free system with the compound to see if it directly reacts with your detection
reagents.

» Rule Out Non-Specific Effects: High concentrations of any compound, or its solvent (like
DMSO), can induce cell death through non-pharmacological means such as changes in pH
or osmotic stress. Always ensure your vehicle control is run at the highest concentration
used.

o Use Orthogonal Viability Assays: Different assays measure different cellular parameters. An
MTT assay measures metabolic activity, while an LDH assay measures membrane integrity.
A third, orthogonal method, like measuring total cellular ATP content, provides a more robust
confirmation of cell death.[15] Consistent results across different methods strengthen your
conclusion.

 Investigate the Mechanism: If cytotoxicity is confirmed, the next step is to understand how
the cells are dying. This is crucial for risk assessment. Key initial investigations include:

o Oxidative Stress: Many DILI events involve the production of Reactive Oxygen Species
(ROS).[7]

o Apoptosis: Programmed cell death is a common pathway of injury.

o Mitochondrial Dysfunction: The mitochondria are a primary target for many
hepatotoxicants.

Experimental Protocol: Intracellular ROS Assay

This protocol provides a method to assess whether Ozagrel induces oxidative stress in your
liver cell model using a common fluorogenic probe.

Principle: The cell-permeable probe 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is
non-fluorescent. Inside the cell, esterases cleave the acetate groups, trapping it. Subsequent
oxidation by ROS converts it to the highly fluorescent 2',7'-Dichlorofluorescein (DCF).[16][17]
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Materials:

Hepatocytes or HepG2 cells

96-well black, clear-bottom cell culture plates

DCFH-DA solution (e.g., from a commercial kit)

Tert-Butyl hydroperoxide (TBHP) or H202 (Positive Control)
N-acetylcysteine (NAC) (Antioxidant/Negative Control)
Hanks' Balanced Salt Solution (HBSS) or PBS

Fluorescence microplate reader (Excitation/Emission: ~485nm/~535nm)

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density that will result in a 70-80% confluent
monolayer on the day of the experiment.

Compound Treatment (Optional Pre-treatment): Treat cells with various concentrations of
Ozagrel hydrochloride hydrate, vehicle control, and controls (e.g., 100 uM TBHP) for the
desired time period (e.g., 1, 6, 24 hours).

Cell Washing: Carefully remove the culture medium. Wash cells twice with 100 pL of pre-
warmed HBSS or PBS to remove any residual serum or compound.[17]

Probe Loading: Add 100 pL of a working solution of DCFH-DA (typically 10-20 pM in serum-
free media or HBSS) to each well.

Incubation: Incubate the plate at 37°C for 30-60 minutes in the dark.[16][17]

Final Wash: Remove the DCFH-DA solution and wash the cells gently twice more with 100
pL of HBSS or PBS.

Fluorescence Measurement: Add 100 pL of HBSS or PBS back to each well. Immediately
measure the fluorescence using a microplate reader.
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Part 3: Addressing In Vivo Liver Function Signals

You've completed a 14-day toxicology study in rats and the clinical pathology results show
elevated liver enzymes in the Ozagrel-treated groups.

Question: We observed a 3-fold increase in serum ALT
and AST in our rat study. What are the immediate next
steps?

An elevation in aminotransferases is a clear signal of hepatocellular injury that requires
immediate and systematic follow-up to understand its severity and clinical relevance.
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Elevated ALT/AST (>3x ULN)
Observed in In Vivo Study

'

Step 1: Confirm & Characterize
- Re-run samples, check for hemolysis
- Analyze dose-response relationship
- Check other markers (ALP, TBIL)

'

Step 2: Correlate with Histopathology
- Is there microscopic evidence of necrosis,
inflammation, or cholestasis?

'

Step 3: Assess Function
- Is bilirubin elevated?
(Hy's Law Screen)
- Are there clinical signs of illness?

Is there Histological
Correlation AND/OR
Functional Impairment?

Step 4: Mechanistic Deep Dive
- Gene expression analysis (e.g., stress pathways) Conclusion: Adaptive/Transient Response
- Metabolite profiling Continue monitoring closely
- Advanced imaging

Conclusion: Significant DILI Concern
Initiate risk mitigation/de-risking strategy

Click to download full resolution via product page

Caption: Logic Flow for Investigating In Vivo Liver Enzyme Elevation.

© 2026 BenchChem. All rights reserved. 10/17 Tech Support


https://www.benchchem.com/product/b1236929/docs?utm_src=pdf-body-img#technical-support-center-ozagrel-hydrochloride-hydrate-liver-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Detailed Causality & Actions:

Confirm and Characterize: The first step is to ensure the finding is real and not an analytical
error. Hemolysis of blood samples can falsely elevate AST. Analyzing the dose-response
relationship is critical; a clear relationship strengthens the evidence for drug causality.
Concurrently, examining ALP and TBIL helps to classify the injury as hepatocellular,
cholestatic, or mixed.[8]

Histopathology is Ground Truth: Serum biomarkers indicate that injury has occurred, but
histopathology shows what the injury is.[18] A pathologist can identify necrosis, inflammation,
steatosis (fatty change), or evidence of cholestasis. The absence of histological findings
despite enzyme elevations might suggest a transient or adaptive response, but the presence
of damage is a significant concern.

Assess Liver Function: Critically, ALT/AST elevations signal injury, but bilirubin elevation
signals a loss of function.[19] This is the cornerstone of Hy's Law and the primary concern
for regulators.[9] Any evidence of functional decline, coupled with hepatocellular injury,
elevates the compound's risk profile dramatically.

Mechanistic Deep Dive: If the injury is confirmed, further studies may be warranted to
understand the mechanism, which could involve investigating metabolite-mediated toxicity,
immune responses, or specific cellular stress pathways.

Experimental Protocol: Liver Tissue Collection &
Preparation for Histopathology

Proper collection and fixation of liver tissue are essential for an accurate pathological
assessment.[20]

Principle: Rapid and thorough fixation in 10% neutral buffered formalin (NBF) preserves tissue
architecture by cross-linking proteins, preventing autolysis and allowing for high-quality
microscopic evaluation.[21]

Materials:

o Euthanasia supplies (as per approved animal protocol)
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Surgical instruments (scissors, forceps)

10% Neutral Buffered Formalin (NBF); volume should be 15-20 times the tissue volume.[20]

Labeled tissue cassettes

Biopsy needles (for needle biopsies)[22]

Procedure:

Animal Euthanasia: Euthanize the animal according to the IACUC-approved protocol.

Tissue Excision: Immediately following euthanasia, perform a laparotomy to expose the liver.

Gross Examination: Observe the liver in situ. Note any abnormalities in color, size, texture, or
the presence of visible lesions.

Sample Collection:

o For Whole Lobe Section: Excise a lobe of the liver (e.g., the left lateral lobe). For larger
animals, take a cross-section of the lobe no more than 3-5 mm thick to ensure proper
formalin penetration.

o For Needle Biopsy: Use a cutting needle (e.g., Tru-Cut) to obtain a core sample.[22][23]
The NIDDK HALT-C trial protocol recommends a core of at least 2 cm.[24]

o Fixation: Immediately place the tissue sample into a labeled container filled with at least 15-
20 times its volume of 10% NBF.[20]

e Processing: After adequate fixation (typically 24-48 hours), the tissue is processed through
graded alcohols and xylene, embedded in paraffin wax, sectioned with a microtome, and
mounted on glass slides.[21]

e Staining: The standard initial stain is Hematoxylin and Eosin (H&E).[21] Additional special
stains (e.g., Masson's Trichrome for fibrosis, PAS for glycogen) can be used to investigate
specific types of injury.

© 2026 BenchChem. All rights reserved. 12 /17 Tech Support


https://clinicalpub.com/liver-tissue-processing-and-normal-histology/
https://comparativehepatology.org/wp-content/uploads/2021/09/chapter_2.pdf
https://comparativehepatology.org/wp-content/uploads/2021/09/chapter_2.pdf
https://abdominalkey.com/liver-tissue-processing-and-normal-histology/
https://repository.niddk.nih.gov/media/studies/halt-c/HALT-C%20MOO/MOO_E2_LiverCollection_12-01-04.pdf
https://clinicalpub.com/liver-tissue-processing-and-normal-histology/
https://fg.bmj.com/content/11/1/40
https://fg.bmj.com/content/11/1/40
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

Kawabata, Y., et al. (2018). The Efficacy of Ozagrel Sodium as a Rescue or Prophylaxis in
the Perioperative Management of Thromboembolism during Coil Embolization of Ruptured
and Unruptured Cerebral Aneurysms. World Journal of Vascular Surgery. Available at: [Link]

Tomishima, Y., et al. (2013). Ozagrel Hydrochloride, a Selective Thromboxane Az Synthase
Inhibitor, Alleviates Liver Injury Induced by Acetaminophen Overdose in Mice. BMC
Gastroenterology. Available at: [Link]

Patsnap. (2024). What is the mechanism of Ozagrel Trometamol? Patsnap Synapse.
Available at: [Link]

Patsnap. (2024). What is Ozagrel Hydrochloride Hydrate used for? Patsnap Synapse.
Available at: [Link]

Suetsugu, T., et al. (1991). Ozagrel hydrochloride monohydrate, a thromboxane synthase
inhibitor, and its metabolites as inhibitors of hepatic microsomal drug metabolism. Research
Communications in Chemical Pathology and Pharmacology. Available at: [Link]

Apollo Pharmacy. Ozagrel Hydrochloride: Uses, Side Effects and Medicines. Apollo
Pharmacy. Available at: [Link]

Patsnap. (2024). What is Ozagrel Sodium used for? Patsnap Synapse. Available at: [Link]

Patsnap. (2024). What are the side effects of Ozagrel Sodium? Patsnap Synapse. Available
at: [Link]

European Association for the Study of the Liver. (2019). EASL Clinical Practice Guidelines:
Drug-induced liver injury. Journal of Hepatology. Available at: [Link]

Ramachandran, A., & Jaeschke, H. (2023). Drug-induced liver injury: a comprehensive
review. Journal of Clinical and Translational Research. Available at: [Link]

U.S. Food and Drug Administration. (2009). Drug-Induced Liver Injury: Premarketing Clinical
Evaluation. FDA. Available at: [Link]

© 2026 BenchChem. All rights reserved. 13/17 Tech Support


https://www.scitechnol.com/peer-review/the-efficacy-of-ozagrel-sodium-as-a-rescue-or-prophylaxis-in-the-perioperative-management-of-thromboembolism-during-coil-emboliz-jAbH.php?article_id=7410
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3568068/
https://synapse.patsnap.com/article/31693/what-is-the-mechanism-of-ozagrel-trometamol
https://www.benchchem.com/product/b1236929/docs?utm_src=pdf-body#technical-support-center-ozagrel-hydrochloride-hydrate-liver-function
https://synapse.patsnap.com/article/10185/what-is-ozagrel-hydrochloride-hydrate-used-for
https://pubmed.ncbi.nlm.nih.gov/1784860/
https://www.apollopharmacy.in/salt/ozagrel-hydrochloride
https://synapse.patsnap.com/article/10184/what-is-ozagrel-sodium-used-for
https://synapse.patsnap.com/article/31737/what-are-the-side-effects-of-ozagrel-sodium
https://www.journal-of-hepatology.eu/article/S0168-8278(19)30004-X/fulltext
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10028863/
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/drug-induced-liver-injury-premarketing-clinical-evaluation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Kleiner, D. E. (2017). The histopathological evaluation of drug-induced liver injury.
Gastroenterology Clinics of North America. Available at: [Link]

Naz, S., et al. (2020). Measurement of Oxidative Stress Markers In Vitro Using Commercially
Available Kits. Methods in Molecular Biology. Available at: [Link]

Society of Comparative Hepatology. Sampling and handling of liver tissue. SCH. Available at:
[Link]

Soldatow, V. Y., et al. (2012). In vitro models for liver toxicity testing. Toxicology Research.
Available at: [Link]

Wang, Y., et al. (2021). In vivo evaluation of liver function by multimodal imaging in an
alcohol-induced liver injury model. Quantitative Imaging in Medicine and Surgery. Available
at: [Link]

Clinical Tree. (2023). Liver Tissue Processing and Normal Histology. Clinical Tree. Available
at: [Link]

Aleo, M. D., et al. (2020). In Vitro Platforms for Evaluating Liver Toxicity. Annual Review of
Pharmacology and Toxicology. Available at: [Link]

Eurofins Discovery. (2024). In Vitro Hepatotoxicity Services. Eurofins Discovery. Available at:
[Link]

Nault, J. C., & Bioulac-Sage, P. (2013). Histological patterns in drug-induced liver disease.
Journal of Clinical Pathology. Available at: [Link]

protocols.io. (2024). Intracellular ROS Assay. protocols.io. Available at: [Link]

Abdominal Key. (2019). Liver Tissue Processing and Normal Histology. Abdominal Key.
Available at: [Link]

NIDDK Central Repository. (2004). HALT-C Specimen Collection and Processing: Liver
Specimens. NIDDK. Available at: [Link]

© 2026 BenchChem. All rights reserved. 14 /17 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28501232/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7412330/
https://www.sch-hepatology.org/sampling-and-handling-of-liver-tissue/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3462199/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8604312/
https://clinicaltree.com/liver-tissue-processing-and-normal-histology/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7855325/
https://www.eurofinsdiscoveryservices.com/dmpk-adme/in-vitro-toxicology-assays/in-vitro-hepatotoxicity-services/
https://jcp.bmj.com/content/66/8/645
https://www.protocols.io/view/intracellular-ros-assay-j8nlkk5b5l5r/v1
https://abdominalkey.com/liver-tissue-processing-and-normal-histology/
https://repository.niddk.nih.gov/media/miscellaneous/HALT-C_Specimen_Collection_and_Processing_Liver_Specimens.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

U.S. Food and Drug Administration. (2007). Guidance for Industry - Drug-Induced Liver
Injury: Premarketing Clinical Evaluation. Govinfo. Available at: [Link]

Cell Biolabs, Inc. OxiSelect™ Intracellular ROS Assay Kit (Green Fluorescence). Cell
Biolabs. Available at: [Link]

Tannahill, G. M., & Levy, M. M. (2021). Medical liver biopsy: background, indications,
procedure and histopathology. Frontline Gastroenterology. Available at: [Link]

Chalasani, N. P,, et al. (2021). ACG Clinical Guideline: Diagnosis and Management of
Idiosyncratic Drug-Induced Liver Injury. The American Journal of Gastroenterology. Available
at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. remedypublications.com [remedypublications.com]

2. What is Ozagrel Hydrochloride Hydrate used for? [synapse.patsnap.com]
3. What is the mechanism of Ozagrel Trometamol? [synapse.patsnap.com]
4. medchemexpress.com [medchemexpress.com]

5. Ozagrel hydrochloride, a selective thromboxane Az synthase inhibitor, alleviates liver injury
induced by acetaminophen overdose in mice - PubMed [pubmed.ncbi.nim.nih.gov]

6. Ozagrel Hydrochloride - LKT Labs [lktlabs.com]

7. easl.eu [easl.eu]

8. Drug-induced liver injury: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
9. Drug-Induced Liver Injury: Premarketing Clinical Evaluation | FDA [fda.gov]

10. govinfo.gov [govinfo.gov]

11. Ozagrel Hydrochloride: Uses, Side Effects and Medicines | Apollo Pharmacy
[apollopharmacy.in]

© 2026 BenchChem. All rights reserved. 15/17 Tech Support


https://www.govinfo.app/content/pkg/FR-2007-10-12/html/E7-20092.htm
https://www.cellbiolabs.com/sites/default/files/STA-342-intracellular-ros-assay-kit.pdf
https://fg.bmj.com/content/12/5/407
https://journals.lww.com/ajg/fulltext/2021/05000/acg_clinical_guideline__diagnosis_and_management.12.aspx
https://www.benchchem.com/product/b1236929?utm_src=pdf-custom-synthesis#bc-rfq
https://www.remedypublications.com/open-access/pthe-efficacy-of-ozagrel-sodium-as-a-rescue-or-prophylaxis-in-the-perioperative-management-of-thromboembolism-during-coil-embolization-of-ruptured-and-unruptured-cerebral-aneurysmsp-2169.pdf
https://synapse.patsnap.com/article/what-is-ozagrel-hydrochloride-hydrate-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-ozagrel-trometamol
https://www.medchemexpress.com/ozagrel-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/23363429/
https://pubmed.ncbi.nlm.nih.gov/23363429/
https://lktlabs.com/product/ozagrel-hydrochloride/
https://easl.eu/wp-content/uploads/2019/04/EASL-CPG-Drug-induced-liver-injury-2019-04.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10031606/
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/drug-induced-liver-injury-premarketing-clinical-evaluation
https://www.govinfo.gov/content/pkg/GOVPUB-HE20_4000-PURL-LPS112256/pdf/GOVPUB-HE20_4000-PURL-LPS112256.pdf
https://www.apollopharmacy.in/salt/Ozagrel%20Hydrochloride
https://www.apollopharmacy.in/salt/Ozagrel%20Hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

e 12. What are the side effects of Ozagrel Sodium? [synapse.patsnap.com]
e 13. What is Ozagrel Sodium used for? [synapse.patsnap.com]

e 14. Ozagrel hydrochloride monohydrate, a thromboxane synthase inhibitor, and its
metabolites as inhibitors of hepatic microsomal drug metabolism - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 15. mdpi.com [mdpi.com]
¢ 16. bioscience.co.uk [bioscience.co.uk]
e 17. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

¢ 18. The histopathological evaluation of drug-induced liver injury - PubMed
[pubmed.ncbi.nim.nih.gov]

e 19. ptg-e.org.pl [ptg-e.org.pl]

e 20. clinicalpub.com [clinicalpub.com]

e 21. fg.bmj.com [fg.bmj.com]

e 22. comparativehepatology.org [comparativehepatology.org]

e 23. Liver Tissue Processing and Normal Histology | Abdominal Key [abdominalkey.com]
e 24. repository.niddk.nih.gov [repository.niddk.nih.gov]

¢ To cite this document: BenchChem. [Technical Support Center: Ozagrel Hydrochloride
Hydrate & Liver Function]. BenchChem, [2026]. [Online PDF]. Available at:
[https:/lwww.benchchem.com/product/b1236929/docs#technical-support-center-ozagrel-
hydrochloride-hydrate-liver-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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